Cas no 61930-97-0 (methyl(1-methylcyclohexyl)methylamine)

Methyl(1-methylcyclohexyl)methylamine is a tertiary amine featuring a cyclohexyl backbone with methyl substitutions, offering structural rigidity and steric hindrance. Its unique configuration enhances stability and selectivity in synthetic applications, particularly in asymmetric catalysis and pharmaceutical intermediates. The compound’s lipophilic nature improves solubility in organic matrices, facilitating its use in specialty chemical synthesis. Its sterically hindered amine group can act as a non-nucleophilic base or ligand in coordination chemistry. The cyclohexyl framework contributes to conformational control, making it valuable in designing stereochemically defined compounds. Suitable for controlled environments, it requires handling under inert conditions due to potential reactivity with strong acids or oxidizers.
methyl(1-methylcyclohexyl)methylamine structure
61930-97-0 structure
Product Name:methyl(1-methylcyclohexyl)methylamine
CAS No:61930-97-0
MF:C9H19N
MW:141.2538626194
MDL:MFCD16856924
CID:4071553
PubChem ID:12361569
Update Time:2025-08-11

methyl(1-methylcyclohexyl)methylamine Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanemethanamine, N,1-dimethyl-
    • n-Methyl-1-(1-methylcyclohexyl)methanamine
    • methyl(1-methylcyclohexyl)methylamine
    • SCHEMBL10129163
    • AKOS012019175
    • EN300-863969
    • CS-0279393
    • 61930-97-0
    • methyl[(1-methylcyclohexyl)methyl]amine
    • MDL: MFCD16856924
    • Inchi: 1S/C9H19N/c1-9(8-10-2)6-4-3-5-7-9/h10H,3-8H2,1-2H3
    • InChI Key: MYDRQQBUJDDRCK-UHFFFAOYSA-N
    • SMILES: N(C)CC1(C)CCCCC1

Computed Properties

  • Exact Mass: 141.151749610g/mol
  • Monoisotopic Mass: 141.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 92.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 12Ų

methyl(1-methylcyclohexyl)methylamine Pricemore >>

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